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The core stability of WIKI4 as a compound is not frequently reported as an issue in literature. The main

challenges involve its proper handling and interpretation of experimental results.

Property Specification / Recommendation

Molecular Weight 521.59 g/mol [1]

Solubility 6.8 mg/mL (13.04 mM) in DMSO. Solution requires ultrasonic treatment and
warming [1].

Storage (Powder) -20°C for 3 years; 4°C for 2 years [1].

Storage (Solution) -80°C for 2 years; -20°C for 1 year. Avoid repeated freeze-thaw cycles [1].

IC₅₀ (TNKS2) 26 nM [2] [1]

IC₅₀ (Wnt/β-catenin) Half-maximal response dose of 75 nM [2] [1]

IC₅₀ (Cytotoxicity in
SCLC)

0.02 μM [1]

Troubleshooting Common Experimental Issues

Here are solutions to common problems you might encounter.
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Problem Possible Cause Solution

Inconsistent biological
activity

Degraded compound from
improper storage,

inaccurate solution
preparation.

Use fresh DMSO for stock solutions, aliquot
to minimize freeze-thaw cycles, validate

concentration with dose-response curves
[1].

Precipitation in assay
buffer

Low aqueous solubility after
dilution from DMSO stock.

Ensure final DMSO concentration is
tolerated by cells (typically <0.5%). Add

compound to buffer with vigorous mixing,
consider using a detergent [1].

Inability to replicate
published findings on
AXIN1/2 stabilization

Insufficient treatment time
or concentration.

Confirm WIKI4 activity in your system: treat
DLD1 cells with 1 µM WIKI4 for 2-6 hours

and perform Western Blot analysis for
AXIN1 and AXIN2 [2].

Validating WIKI4 Activity in Your Experiment

Before troubleshooting complex phenotypes, confirm WIKI4 is working in your system by monitoring

AXIN protein levels, a direct downstream effect.
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Start WIKI4 Treatment
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 Yes

Check Compound/Protocol
(Re-troubleshoot)

 No
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WIKI4 Mechanism of Action in the Wnt/β-catenin
Pathway

Understanding the molecular mechanism helps in designing and interpreting your experiments. The diagram

below illustrates how WIKI4 targets the pathway.
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Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing WIKI4 stock solutions? DMSO is the

recommended solvent. A typical stock concentration is 10 mM, which can be prepared by dissolving the

solid compound in DMSO. The solution may require ultrasonic treatment and warming to fully dissolve [1].

Q2: How should I store WIKI4 to ensure its long-term stability? For long-term stability:

Powder: Store at -20°C, where it is stable for at least 3 years [1].
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Stock Solution: Aliquot and store at -80°C (stable for 2 years) or -20°C (stable for 1 year). Avoid

repeated freeze-thaw cycles to prevent degradation [1].

Q3: What is a key biomarker I can use to confirm WIKI4 is active in my cell-based assay? A robust

biomarker is the stabilization of AXIN1 and AXIN2 proteins. You can treat cells like DLD1 colorectal

carcinoma cells with 1 µM WIKI4 and observe a significant increase in AXIN1 and AXIN2 protein levels

via Western Blot within 2 to 6 hours [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b548514#wiki4-stability-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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